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Compound of Interest

Compound Name: Direct Orange 26

Cat. No.: B12381913

For Researchers, Scientists, and Drug Development Professionals

Direct Orange 26 (C.I. 29150) is a double azo dye known for its application in dyeing cellulosic
materials such as cotton, viscose, and paper. Its chemical structure, characterized by two azo
groups (-N=N-), imparts a distinct orange-red hue. This guide provides a comprehensive
overview of the core chemical properties of Direct Orange 26, including its synthesis,
reactivity, and physicochemical characteristics, tailored for a scientific audience.

Core Chemical and Physical Properties

Direct Orange 26 is a sodium salt of a sulfonic acid, which contributes to its water solubility. It
typically appears as a red-brown or reddish-orange powder.

General Chemical Data

The fundamental identifiers and properties of Direct Orange 26 are summarized below.
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Property Value Source
C.l. Name Direct Orange 26

C.l. Number 29150

CAS Number 3626-36-6

Molecular Formula Cs3H22NeNa209S2

Molecular Weight 756.67 g/mol

Chemical Class Double Azo Dye

Appearance Red-brown powder

Physicochemical Properties

The solubility and other physical characteristics are crucial for its application and handling.

Property Value / Observation Source

10 g/L (at 80 °C); forms a red-

Water Solubility
orange-brown solution.

N Moderately soluble; forms a
Alcohol Solubility ]
golden-orange solution.

Topological Polar Surface Area 262 A2

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor 13
Count

Chemical Structure and Reactivity

The reactivity of Direct Orange 26 is largely dictated by its azo linkages, sulfonic acid groups,
and hydroxyl groups. It is known to be sensitive to hard water.

Reactions with Acids and Bases
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The dye exhibits distinct color changes in the presence of strong acids and bases, which can
be used for qualitative identification.

Concentrated Sulfuric Acid: Dissolves to form a colorful red solution, which yields an orange-
to-red precipitate upon dilution.

Strong Hydrochloric Acid: A red precipitate is formed.

Strong Sodium Hydroxide Solution: The solution turns orange-brown.

10% Sodium Hydroxide Solution: The solution becomes yellow.

Fastness Properties

The resistance of the dye to various environmental factors is critical for its applications in
textiles and other materials.

Fasthess Test Rating (1-5 scale) Source
Light Fastness 2-3

Washing Fastness 2

Dry Rubbing Fastness 4

Wet Rubbing Fastness 3

Experimental Protocols
Synthesis of Direct Orange 26

The manufacturing process for Direct Orange 26 involves a classic azo coupling reaction.
Materials:

e Aniline

e Sodium Nitrite

e Sulfuric Acid
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N,N'-bis(4-hydroxy-2-sulfonaphthalene-7-yl)urea (also known as Scarlet Acid)
Sodium Carbonate
Sodium Hydroxide

Water

Methodology:

Diazotization of Aniline: Two molar equivalents of aniline are diazotized in an aqueous
medium using sodium nitrite and sulfuric acid at a low temperature (typically 0-5 °C) to form
the diazonium salt.

Preparation of Coupling Component: The coupling component, N,N'-bis(4-hydroxy-2-
sulfonaphthalene-7-yl)urea, is prepared by treating 7-Amino-4-hydroxynaphthalene-2-
sulfonic acid with phosgene.

Azo Coupling: The aniline diazonium salt solution is then slowly added to an alkaline solution
of the N,N'-bis(4-hydroxy-2-sulfonaphthalene-7-yl)urea. The reaction is carried out under
controlled pH (maintained with sodium carbonate and sodium hydroxide) and temperature to
facilitate the coupling reaction at two sites, forming the double azo structure of Direct
Orange 26.

Purification Protocol

Post-synthesis, the crude dye requires purification to remove unreacted starting materials and

by-products.

Methodology:

e Salting Out: The dye is precipitated from the reaction mixture by adding a salt, such as

sodium chloride, which reduces its solubility in the agueous medium.

« Filtration: The precipitated dye is collected via pressure filtration to separate the solid product

from the liquid waste.
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» Drying: The filtered dye cake is dried in an industrial dryer to remove residual moisture,
yielding the final powdered product.

Visualizations
Chemical Structure Representation

The following diagram illustrates the key structural features of the Direct Orange 26 molecule.

Caption: Schematic of Direct Orange 26 structure.

Synthesis Workflow

The logical flow from raw materials to the final product is depicted below.

Raw Materials

Aniline

Synthesis Steps Purification

NaNO2 Diazotizatio Azo Coupling alting O ation & D
H2S0a4

Scarlet Acid

Click to download full resolution via product page
Caption: Synthesis and purification workflow for Direct Orange 26.

Applications in Research and Industry

While primarily used as a dye for textiles (cotton, silk, wool), paper, and leather, Direct Orange
26 also finds applications in research contexts. It has been utilized in studies related to
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wastewater treatment and environmental remediation, specifically in the development of
methods for dye degradation and removal from effluents, such as photocatalytic degradation
and adsorption. Its well-defined chemical structure makes it a suitable model compound for
investigating the breakdown of azo dyes.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Direct Orange 26]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381913#what-are-the-chemical-properties-of-
direct-orange-26]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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